Cas no 16613-01-7 (1-Dodecanaminium, N-dodecyl-N,N-dimethyl-, acetate)

16613-01-7 structure
Product name:1-Dodecanaminium, N-dodecyl-N,N-dimethyl-, acetate
1-Dodecanaminium, N-dodecyl-N,N-dimethyl-, acetate Chemical and Physical Properties
Names and Identifiers
-
- 1-Dodecanaminium, N-dodecyl-N,N-dimethyl-, acetate
- didodecyl(dimethyl)azanium,acetate
- DTXSID70461482
- SCHEMBL8741148
- Didodecyldimethylammonium acetate
- 16613-01-7
-
- Inchi: InChI=1S/C26H56N.C2H4O2/c1-5-7-9-11-13-15-17-19-21-23-25-27(3,4)26-24-22-20-18-16-14-12-10-8-6-2;1-2(3)4/h5-26H2,1-4H3;1H3,(H,3,4)/q+1;/p-1
- InChI Key: AVNXUOMEGJDYJZ-UHFFFAOYSA-M
- SMILES: C([O-])(=O)C.C([N+](C)(C)CCCCCCCCCCCC)CCCCCCCCCCC
Computed Properties
- Exact Mass: 441.45458012g/mol
- Monoisotopic Mass: 441.45458012g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 31
- Rotatable Bond Count: 22
- Complexity: 271
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.1Ų
1-Dodecanaminium, N-dodecyl-N,N-dimethyl-, acetate Related Literature
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Zheng Jian Chen,Tong Xue,Jong-Min Lee RSC Adv., 2012,2, 10564-10574
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S. Markarian,Kh. Nerkararyan,W. Fawcett Phys. Chem. Chem. Phys., 2002,4, 1-3
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Romain Besnard,Guilhem Arrachart,Julien Cambedouzou,Stéphane Pellet-Rostaing RSC Adv., 2015,5, 57521-57531
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